2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)acetamide
• InChI: InChI=1S/C19H16N4O3/c24-17(12-23-18(25)8-9-19(23)26)21-14-6-2-1-5-13(14)15-11-22-10-4-3-7-16(22)20-15/h1-7,10-11H,8-9,12H2,(H,21,24)
• InChI Key: BXHBNKGUAYILES-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)NC2=CC=CC=C2C3=CN4C=CC=CC4=N3
• Molecular Formula: C19H16N4O3
• Molecular Weight: 348.4 g/mol

Description

The compound “2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)acetamide” is a chemical compound that contains an imidazo[1,2-a]pyridine moiety. Imidazo[1,2-a]pyridines are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. They are also useful in material science because of their structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Molecular Structure Analysis

Imidazo[1,2-a]pyridines are important fused bicyclic 5–6 heterocycles. The molecular formula of the compound is C14H16N2O4S2.

Chemical Reactions Analysis

The functionalization of imidazo[1,2-a]pyridines has been achieved through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Scientific Research Applications

Antiviral Applications

A novel class of inhibitors targeting human rhinovirus has been developed from compounds structurally related to "2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)acetamide". These compounds have shown promise as antirhinovirus agents due to their ability to interfere with viral replication processes (Hamdouchi et al., 1999).

Catalysis and Chemical Synthesis

Research has demonstrated a Rh(III)-catalyzed directed ortho-amidation of 2-arylimidazoheterocycles using dioxazolone as an amidating reagent. This method allows for the efficient synthesis of N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)acetamide derivatives, indicating its utility in the synthesis of complex organic compounds (Samanta et al., 2019).

Antiulcer Agents

Substituted imidazo[1,2-a]pyridines, which are structurally related to the compound , have been identified as a novel class of antiulcer agents. These compounds are not histamine (H2) receptor antagonists nor prostaglandin analogues but exhibit both gastric antisecretory and cytoprotective properties, potentially involving inhibition of the H+/K+-ATPase enzyme (Kaminski et al., 1985).

Future Directions

The future directions for research on “2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)acetamide” and similar compounds could involve further exploration of their synthesis, functionalization, and applications in medicinal chemistry and material science.

Mechanism of Action

Target of Action

It is known that imidazo[1,2-a]pyridines, a core structure in this compound, are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They have been used in the development of various inhibitors , suggesting that they can interact with a wide range of biological targets.

Mode of Action

Imidazo[1,2-a]pyridines are known to undergo various chemical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis . These reactions can lead to the functionalization of the imidazo[1,2-a]pyridine scaffold, potentially altering its interaction with its targets.

Biochemical Pathways

Given the broad applications of imidazo[1,2-a]pyridines in medicinal chemistry , it is likely that this compound could influence multiple biochemical pathways.

Result of Action

Compounds with the imidazo[1,2-a]pyridine scaffold have been used in the development of various inhibitors , suggesting that they can have significant biological effects.

Action Environment

The synthesis and functionalization of imidazo[1,2-a]pyridines can be influenced by various factors, including the presence of transition metals and the use of different catalysis strategies .